Cas no 646033-81-0 (Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris-)

Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris- structure
646033-81-0 structure
Product Name:Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris-
CAS No:646033-81-0
MF:C36H27N3S3
MW:597.814684152603
CID:422422
Update Time:2024-01-29

Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris- Chemical and Physical Properties

Names and Identifiers

    • Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris-
    • Thiazole, 2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris- (9CI)
    • Inchi: 1S/C36H27N3S3/c1-22-4-10-25(11-5-22)28-29(26-12-6-23(2)7-13-26)32(35-38-17-20-41-35)33(36-39-18-21-42-36)30(27-14-8-24(3)9-15-27)31(28)34-37-16-19-40-34/h4-21H,1-3H3
    • InChI Key: GGSZMFLCROJJGL-UHFFFAOYSA-N
    • SMILES: C1(C2=C(C3=NC=CS3)C(C3=CC=C(C)C=C3)=C(C3=NC=CS3)C(C3=NC=CS3)=C2C2=CC=C(C)C=C2)=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 597.13701

Experimental Properties

  • Density: 1.250±0.06 g/cm3(Predicted)
  • Boiling Point: 786.5±70.0 °C(Predicted)
  • PSA: 38.67
  • pka: 1.40±0.10(Predicted)

Thiazole,2,2',2''-[4,4''-dimethyl-5'-(4-methylphenyl)[1,1':2',1''-terphenyl]-3',4',6'-triyl]tris- Related Literature

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.